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molecular formula C12H24N2O3 B148314 Tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate CAS No. 132710-90-8

Tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate

Cat. No. B148314
CAS RN: 132710-90-8
M. Wt: 244.33 g/mol
InChI Key: LRYRQGKGCIUVON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07875715B2

Procedure details

A mixture of tert-butyl piperazine-1-carboxylate (2.75 g, 14.8 mmol), 1-bromo-3-propanol (1.43 mL, 16.2 mmol) and potassium carbonate (2.25 mL, 27.5 mmol) in acetonitrile (75 mL) was heated at 95° C. for 4 hours. The solvent was removed under reduced pressure, and the residue was taken up in dichloromethane (300 mL) and washed with water, brine, dried over sodium sulfate and concentrated under reduced pressure. Chromatography on silica gel with methanol in dichloromethane (0-10%) gave a tan solid 2.88 g (80% yield).
Name
tert-butyl piperazine-1-carboxylate
Quantity
2.75 g
Type
reactant
Reaction Step One
Name
1-bromo-3-propanol
Quantity
1.43 mL
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
2.25 mL
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
75 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
solid
Yield
80%

Identifiers

REACTION_CXSMILES
[N:1]1([C:7]([O:9][C:10]([CH3:13])([CH3:12])[CH3:11])=[O:8])[CH2:6][CH2:5][NH:4][CH2:3][CH2:2]1.Br[CH2:15][CH2:16][CH2:17][OH:18].C(=O)([O-])[O-].[K+].[K+].CO>C(#N)C.ClCCl>[OH:18][CH2:17][CH2:16][CH2:15][N:4]1[CH2:5][CH2:6][N:1]([C:7]([O:9][C:10]([CH3:13])([CH3:12])[CH3:11])=[O:8])[CH2:2][CH2:3]1 |f:2.3.4|

Inputs

Step One
Name
tert-butyl piperazine-1-carboxylate
Quantity
2.75 g
Type
reactant
Smiles
N1(CCNCC1)C(=O)OC(C)(C)C
Name
1-bromo-3-propanol
Quantity
1.43 mL
Type
reactant
Smiles
BrCCCO
Name
potassium carbonate
Quantity
2.25 mL
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
acetonitrile
Quantity
75 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
methanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CO
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
95 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
WASH
Type
WASH
Details
washed with water, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Name
solid
Type
product
Smiles
OCCCN1CCN(CC1)C(=O)OC(C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.88 g
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 79.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.